Cas no 862831-98-9 (ethyl 3-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamido-3-(4-methylphenyl)propanoate)

• Product Name: ethyl 3-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamido-3-(4-methylphenyl)propanoate
• CAS No: 862831-98-9
• MF: C₂₄H₂₆N₂O₄
• MW: 406.474246501923
• CID: 5811324
• PubChem ID: 18554079
• Update Time: 2025-05-28

ethyl 3-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamido-3-(4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-[[2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetyl]amino]-4-methyl-, ethyl ester
• ethyl 3-[2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamido]-3-(4-methylphenyl)propanoate
• AKOS001878656
• AKOS022035704
• ethyl 3-[[2-(1,2-dimethylindol-3-yl)-2-oxoacetyl]amino]-3-(4-methylphenyl)propanoate
• 862831-98-9
• ethyl 3-{[(1,2-dimethyl-1H-indol-3-yl)(oxo)acetyl]amino}-3-(4-methylphenyl)propanoate
• ethyl 3-(2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamido)-3-(p-tolyl)propanoate
• F0675-0665
• ethyl 3-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamido-3-(4-methylphenyl)propanoate

• Inchi： 1S/C24H26N2O4/c1-5-30-21(27)14-19(17-12-10-15(2)11-13-17)25-24(29)23(28)22-16(3)26(4)20-9-7-6-8-18(20)22/h6-13,19H,5,14H2,1-4H3,(H,25,29)
• InChI Key： RRWJFWVYAHIMFO-UHFFFAOYSA-N
• SMILES： C1(C(NC(C(C2C3=C(N(C)C=2C)C=CC=C3)=O)=O)CC(OCC)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 406.18925731g/mol
• Monoisotopic Mass: 406.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• pka: 10.72±0.46(Predicted)

Additional information on ethyl 3-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamido-3-(4-methylphenyl)propanoate

Comprehensive Overview of Ethyl 3-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamido-3-(4-methylphenyl)propanoate (CAS No. 862831-98-9)

The compound ethyl 3-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamido-3-(4-methylphenyl)propanoate (CAS No. 862831-98-9) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring an indole core and a propanoate ester group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in cancer research and neurodegenerative disease studies. The 1,2-dimethyl-1H-indol-3-yl moiety in this compound is structurally similar to several bioactive molecules, suggesting its utility in modulating protein-protein interactions. This has led to increased searches for "indole derivatives in drug design" and "CAS 862831-98-9 applications" across scientific databases and AI-driven platforms.

The ethyl ester functional group in ethyl 3-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamido-3-(4-methylphenyl)propanoate enhances its lipophilicity, a critical factor for improving bioavailability in drug formulations. This property is frequently discussed in forums focusing on "improving drug delivery systems" and "ester-based prodrugs," reflecting its relevance to modern pharmaceutical challenges. Additionally, the 4-methylphenyl substituent may contribute to selective binding affinity, a topic gaining traction in computational chemistry circles.

From a synthetic chemistry perspective, the preparation of CAS 862831-98-9 involves multi-step organic reactions, including amidation and esterification processes. These methods are often compared to greener alternatives in "sustainable synthesis" discussions, a hot topic among environmentally conscious researchers. The compound’s purity and stability are also frequently queried, with terms like "analytical HPLC for indole derivatives" appearing in search trends.

In summary, ethyl 3-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamido-3-(4-methylphenyl)propanoate represents a compelling case study at the intersection of medicinal chemistry and molecular design. Its structural features and potential applications resonate with contemporary research priorities, making it a compound worth monitoring in both academic and industrial settings.